Cas no 2172611-16-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid
• CAS No: 2172611-16-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5963304
• PubChem ID: 165876063
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid
• 2172611-16-2
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylbut-2-enoic acid
• EN300-1530101

• Inchi： 1S/C25H28N2O5/c1-15(2)22(23(28)26-13-12-16(3)24(29)30)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-12,15,21-22H,13-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/b16-12+
• InChI Key： XEKIGLOPQVIFQU-FOWTUZBSSA-N
• SMILES： O(C(NC(C(NC/C=C(/C(=O)O)\C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview

The compound with CAS No. 2172611-16-2, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid, is a highly specialized organic molecule with significant applications in the field of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido moiety, and a substituted enoic acid group. The Fmoc group, in particular, is widely recognized in peptide synthesis as a protecting group for amino acids, making this compound a valuable tool in the synthesis of peptides and other bioactive molecules.

Recent advancements in chemical synthesis have led to the development of more efficient methods for the preparation of this compound. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems. These innovations have not only improved the yield and purity of the compound but also reduced the overall cost of production. The ability to synthesize this compound efficiently has opened new avenues for its application in drug discovery and development.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid makes it an attractive candidate for studying molecular interactions and enzymatic mechanisms. For instance, its Fmoc group has been utilized in peptide coupling reactions, where it plays a critical role in protecting amino groups during the synthesis process. This property has been leveraged in the development of novel peptide-based therapeutics, including vaccines and targeted drug delivery systems.

In addition to its role in peptide synthesis, this compound has shown potential in other areas of organic chemistry. For example, its enoic acid group exhibits reactivity that can be exploited in various organic transformations, such as Michael additions and conjugate additions. These reactions are fundamental to the construction of complex molecules with biological activity, making this compound a versatile building block in organic synthesis.

Recent studies have also highlighted the importance of understanding the stereochemical properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enoic acid. Researchers have investigated the influence of steric and electronic factors on its reactivity and selectivity in different chemical environments. These insights have contributed to the design of more efficient synthetic pathways and have enhanced our understanding of molecular recognition processes.

The application of this compound extends beyond traditional organic chemistry into the realm of materials science. Its unique structure has been explored for use in the development of novel materials with tailored properties, such as polymers and supramolecular assemblies. The ability to control the self-assembling behavior of this compound offers exciting possibilities for creating advanced materials with applications in electronics, optics, and biotechnology.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylbut-2-enioic acid is a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural features make it an invaluable tool in peptide synthesis, organic transformations, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.